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Compound of Interest

Compound Name: Crocin 5

Cat. No.: B3028231

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activities of Crocin-5, a monoglucosyl ester of crocetin. The information
presented herein is intended to support research and development efforts in the fields of
natural product chemistry, pharmacology, and drug discovery.

Chemical Identity and Structure

Crocin-5, more systematically known as crocetin mono-B-D-glucosyl ester or beta-D-glucosyl
crocetin, is a water-soluble carotenoid found in the stigmas and leaves of Crocus sativus L.
(saffron). Unlike the more abundant diglycosyl crocins (e.g., a-crocin), Crocin-5 possesses a
single glucose moiety attached to one of the carboxyl groups of the crocetin backbone.

Recent research has successfully isolated and characterized a crocetin mono-3-D-glucosyl
ester with the molecular formula C26H3409 and a molecular weight of 490.5 g/mol .[1][2] This
structure has been elucidated through extensive spectroscopic analysis.[1][2]

Table 1: Physicochemical Properties of Crocetin mono-p-D-glucosyl ester
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Property Value Reference

Molecular Formula C26H3409 [1112]

Molecular Weight 490.5 g/mol [1][2]
(2E,4E,6E,8E,10E,12E,14E)-2,
6,11,15-tetramethyl-16-0x0-16-
[(2S,3R,4S,5S,6R)-3,4,5-

IUPAC Name trihnydroxy-6- [3]
(hydroxymethyl)oxan-2-
ylJoxyhexadeca-
2,4,6,8,10,12,14-heptaenoate
Yellowish-red amorphous

Appearance [1]

powder

It is important to note that public databases may contain conflicting information regarding the

molecular formula of "Crocin 5". The data presented here is based on recent, detailed

structural elucidation studies.

Spectroscopic Data for Structural Elucidation

The chemical structure of crocetin mono-f-D-glucosyl ester has been confirmed through

various spectroscopic techniques. The key data are summarized below.

Table 2: Spectroscopic Data of Crocetin mono-3-D-glucosyl ester
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Spectroscopic Technique

Key Findings

Reference

UV-Visible Spectroscopy

Amax at 442 nm in methanol,
characteristic of the crocetin

chromophore.

[1]

Fourier-Transform Infrared
(FT-IR) Spectroscopy (KB,

cm™1)

3442 (O-H stretching), 2925
(C-H stretching), 1715 (C=0
stretching of ester), 1618 (C=C
stretching), 1075 (C-O
stretching of glycosidic bond).

[1]

1H Nuclear Magnetic
Resonance (NMR)
Spectroscopy (400 MHz,
CDsOD, 6 ppm)

Signals corresponding to the
crocetin polyene chain protons
(6.2-7.3 ppm), methyl protons
(1.9-2.0 ppm), and the glucose
moiety protons (3.2-5.4 ppm).

[1]

13C Nuclear Magnetic
Resonance (NMR)
Spectroscopy (100 MHz,
CDsOD, 8 ppm)

Resonances for the crocetin
backbone carbons (125-145
ppm for sp2 carbons, 168 ppm
for carboxyl carbons) and the

glucose unit carbons (62-104

ppm).

[1]

Mass Spectrometry (ESI-MS)

m/z 491.2 [M+H]*, confirming

the molecular weight of 490.5.

[1]

Experimental Protocols
Isolation and Purification of Crocetin mono-f3-D-glucosyl

ester

The following protocol outlines a method for the isolation and purification of crocetin mono-§3-D-

glucosyl ester from Crocus sativus leaves, based on the work by Mir et al. (2020).[1]

Experimental Workflow for Isolation and Purification
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Isolation and purification workflow.

» Extraction: Dried and powdered leaves of Crocus sativus are subjected to Soxhlet extraction
using petroleum ether.

« Filtration and Concentration: The extract is filtered and concentrated under reduced pressure
using a rotary evaporator.

o Column Chromatography: The concentrated extract is subjected to silica gel column
chromatography. The column is eluted with a solvent system of toluene:acetone:water:acetic
acid (16:2:2:2 viviviv).

o Fraction Monitoring: Fractions are collected and monitored by Thin Layer Chromatography
(TLC).

« Purification: Fractions containing the target compound are combined and further purified
using preparative TLC with the same solvent system.

e Final Product: The purified compound is scraped from the TLC plate, eluted with a suitable
solvent, and dried to yield crocetin mono-f3-D-glucosyl ester.

Structural Characterization

The purified compound is subjected to a battery of spectroscopic analyses as detailed in Table
2 to confirm its structure and purity.

Biological Activity and Signaling Pathways

Crocetin and its glycosidic derivatives, including Crocin-5, have demonstrated a range of
biological activities, with significant interest in their anticancer properties.[1][4][5]

Anticancer Activity
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Crocetin mono-B-D-glucosyl ester has been shown to exhibit significant antiproliferative effects
against human breast cancer cell lines (MCF-7) in a dose-dependent manner, with an ICso
value of 628.36 pg/ml.[1]

Table 3: Cytotoxicity of Crocetin mono-f3-D-glucosyl ester against MCF-7 Cells

Concentration (pg/ml) % Cytotoxicity Reference
31.25 18.5+0.8 [1]
62.5 25.4+1.1 [1]
125 36.2+1.3 [1]
250 489+1.5 [1]
500 55.7 + 1.7 [1]
1000 61.57 +1.9 [1]

Proposed Signaling Pathway in Breast Cancer

In silico studies suggest that the anticancer activity of crocetin mono--D-glucosyl ester may be
mediated through the inhibition of key proteins involved in breast cancer progression, namely
estrogen receptor alpha (ERa) and histone deacetylase 2 (HDAC?2).[1]

Proposed Signaling Pathway of Crocetin mono-3-D-glucosyl ester in Breast Cancer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling the Chemical Architecture of Crocin-5: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028231#what-is-the-chemical-structure-of-crocin-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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